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Compound of Interest

Compound Name: Dimethyl 2,4-dioxopentanedioate

CAS No.: 162253-71-6

Cat. No.: B3048244

Get Quote

Introduction & Strategic Analysis
Dimethyl 2,4-dioxopentanedioate (1) is a highly specialized C5 synthon characterized by a

central methylene group (

) flanked by two

-keto ester moieties. Unlike the more common dimethyl 3-oxopentanedioate (dimethyl
acetonedicarboxylate), this molecule possesses a 1,3,5-tricarbonyl-like electronic structure
where the central methylene is activated by two ketone carbonyls, which are themselves
activated by adjacent ester groups.

Chemical Structure:

Key Reactivity Features:

Super-Acidity: The C3 methylene is flanked by two electron-withdrawing oxalyl groups (
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). Its pK

is significantly lower (estimated ~4–6) than standard 1,3-diketones (pK

~9), making it accessible to mild bases.

High Enol Content: In solution, (1) exists predominantly as the enol tautomer, stabilized by

intramolecular hydrogen bonding and extended conjugation.

Electrophilic Sensitivity: The molecule is prone to retro-Claisen cleavage under harsh basic

conditions. Protocols must prioritize mild, non-nucleophilic bases to preserve the carbon

skeleton.

Applications in Drug Discovery:

Heterocycle Synthesis: Precursor for pyrazole-3,5-dicarboxylates (via hydrazine) and

isoxazoles, common scaffolds in kinase inhibitors and anti-inflammatory agents.

Polymer Chemistry: Used as a monomer for biodegradable polymers with backbone ketone

functionality.

Reactivity Landscape (Graphviz Visualization)
The following diagram maps the strategic functionalization pathways for the C3 methylene

group.
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Click to download full resolution via product page

Figure 1: Functionalization pathways for the active methylene center of dimethyl 2,4-
dioxopentanedioate.

Experimental Protocols
Protocol A: Regioselective C-Alkylation
Objective: Introduction of alkyl side chains at C3 without inducing retro-Claisen cleavage.

Mechanism: S

2 Nucleophilic Substitution via Soft Enolate.

Reagents & Equipment:

Substrate: Dimethyl 2,4-dioxopentanedioate (1.0 equiv)

Electrophile: Alkyl bromide or Iodide (1.1 equiv)

Base: Potassium Carbonate (

), anhydrous (1.2 equiv)

Solvent: Acetone (HPLC grade, dried over

) or DMF (for unreactive halides)

Atmosphere: Argon or Nitrogen balloon

Step-by-Step Methodology:

Preparation: In a flame-dried round-bottom flask, dissolve dimethyl 2,4-
dioxopentanedioate (1.0 mmol) in anhydrous acetone (5 mL).

Enolization: Add anhydrous

(1.2 mmol) in a single portion. Stir at room temperature (RT) for 15 minutes.

Observation: The solution may turn yellow/orange, indicating enolate formation.
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Addition: Add the alkyl halide (1.1 mmol) dropwise via syringe.

Critical Note: For reactive halides (e.g., benzyl bromide, allyl bromide), stir at RT. For less

reactive halides, heat to reflux (56°C).

Monitoring: Monitor by TLC (Hexane:EtOAc 3:1). The starting material (enol) usually streaks;

the product is less polar.

Work-up: Once complete (typically 2–6 hours), filter off the inorganic salts. Concentrate the

filtrate under reduced pressure.

Purification: Purify via flash column chromatography on silica gel.

Note: The product is a

-diketone equivalent and may exist as a mixture of keto/enol tautomers on NMR.

Troubleshooting:

Low Yield: If O-alkylation is observed (rare for this scaffold but possible), switch solvent to

Toluene and use

.

Decomposition: Avoid strong bases like NaH or LDA, which can attack the ketone carbonyls.

Protocol B: Knoevenagel Condensation (Arylidene
Synthesis)
Objective: Synthesis of 3-arylidene derivatives for use as Michael acceptors.

Reagents:

Substrate: Dimethyl 2,4-dioxopentanedioate (1.0 equiv)

Aldehyde: Aromatic aldehyde (1.0 equiv)

Catalyst: Piperidine (0.05 equiv) + Glacial Acetic Acid (0.05 equiv)
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Solvent: Toluene or Ethanol

Methodology:

Setup: Mix substrate and aldehyde in Toluene (0.5 M concentration).

Catalysis: Add the pre-mixed Piperidine/AcOH buffer.

Reaction: Reflux with a Dean-Stark trap to remove water.

Alternative: For electron-poor aldehydes, stirring in Ethanol at RT for 4 hours is often

sufficient due to the high acidity of the methylene.

Isolation: On cooling, the product often precipitates. Filter and wash with cold ethanol.

Protocol C: Diazo Transfer (Advanced Functionalization)
Objective: Conversion of the methylene to a diazo group (

), enabling carbene chemistry (C-H insertion, cyclopropanation).

Reagents:

Substrate: Dimethyl 2,4-dioxopentanedioate[1]

Reagent:

-Acetamidobenzenesulfonyl azide (

-ABSA) or Tosyl azide

Base: Triethylamine (

)

Solvent: Acetonitrile (

)

Methodology:
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Dissolve substrate (1.0 equiv) and

-ABSA (1.1 equiv) in MeCN at 0°C.

Add

(1.2 equiv) dropwise.

Stir at RT for 2–4 hours.

Work-up: Concentrate and purify immediately by silica chromatography.

Safety Warning: Diazo compounds are potentially explosive. Handle behind a blast shield

and avoid high temperatures.

Data Summary & Reference Values
Parameter Value / Property Implication for Protocol

Molecular Weight 188.13 g/mol Calculation basis.[1]

Estimated pK

(C3)
~4.0 – 6.0

Do not use strong bases (e.g.,

NaH, NaOEt) unless

necessary; Carbonates are

sufficient.

Tautomerism High Enol Content

NMR spectra will show vinylic

protons; OH signal may be

broad (>12 ppm).

Stability Moisture Sensitive
Store under inert gas; esters

hydrolyze slowly in moist air.

References
General Reactivity of 1,3-Dicarbonyls: PubChem. Dimethyl 2,4-dioxopentanedioate
Compound Summary. [Link]

Knoevenagel Condensation Protocols: Jones, G. (1967). The Knoevenagel Condensation.

Organic Reactions, 15, 204-599. [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Dimethyl-2_4-dioxopentanedioate
https://www.benchchem.com/product/b3048244/docs?utm_src=pdf-body#application-note-chemoselective-functionalization-of-the-active-methylene-in-dimethyl-2-4-dioxopentanedioate
https://pubchem.ncbi.nlm.nih.gov/compound/15120462
https://onlinelibrary.wiley.com/doi/abs/10.1002/0471264180.or015.02
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3048244?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Diazo Transfer Methodology: Regitz, M. (1967). Transfer of Diazo Groups. Angewandte

Chemie International Edition, 6(9), 733-749. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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PDF]. Available at: [https://www.benchchem.com/product/b3048244/docs#application-note-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://onlinelibrary.wiley.com/doi/abs/10.1002/anie.196707331
https://www.benchchem.com/product/b3048244?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethyl-2_4-dioxopentanedioate
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethyl-2_4-dioxopentanedioate
https://www.benchchem.com/product/b3048244/docs#application-note-chemoselective-functionalization-of-the-active-methylene-in-dimethyl-2-4-dioxopentanedioate
https://www.benchchem.com/product/b3048244/docs#application-note-chemoselective-functionalization-of-the-active-methylene-in-dimethyl-2-4-dioxopentanedioate
https://www.benchchem.com/product/b3048244/docs#application-note-chemoselective-functionalization-of-the-active-methylene-in-dimethyl-2-4-dioxopentanedioate
https://www.benchchem.com/product/b3048244/docs#application-note-chemoselective-functionalization-of-the-active-methylene-in-dimethyl-2-4-dioxopentanedioate
https://www.benchchem.com/product/b3048244/docs#application-note-chemoselective-functionalization-of-the-active-methylene-in-dimethyl-2-4-dioxopentanedioate
https://www.benchchem.com/product/b3048244?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3048244?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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